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Compound of Interest

Compound Name: Desmethylterbinafine
CAS No.: 99450-97-2
Cat. No.: B1234856
Get Quote

Executive Summary

In the bioanalysis of allylamine antifungals, Desmethylterbinafine (N-desmethylterbinafine)
represents the primary metabolic checkpoint for Terbinafine pharmacokinetics (PK) and
toxicology. Unlike the parent drug, this metabolite possesses a secondary amine structure,
significantly altering its chromatographic retention, ionization efficiency, and stability profile.

This guide provides a technical comparison of the Desmethylterbinafine Reference Standard
against its parent compound (Terbinafine) and Internal Standard (IS) alternatives. It details the
validation protocols required to establish this metabolite as a reliable quantitation standard in
regulated LC-MS/MS assays.

Chemical Identity & Physicochemical
Comparison[1][2][3][4][5]
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The transition from Terbinafine to Desmethylterbinafine involves N-demethylation mediated
primarily by CYP2C9, CYP2C8, and CYP1A2.[1] This structural change reduces lipophilicity
(LogP) and alters basicity, necessitating distinct analytical parameters.

Table 1: Physicochemical Profile — Metabolite vs, Parent

Desmethylterbinafi  Terbinafine (Parent

Feature . Impact on Analysis
ne (Metabolite) Drug)
99473-11-7 (Base) / Unique identifier for
CAS Number 91161-71-6 (HCI) -
152830-98-3 (HCI) regulatory filing.[2]
) Mass shift of -14 Da
Molecular Weight 277.41 g/mol 291.43 g/mol
(Loss of CH2).
Secondary amines
) ] ] often show different
Structure Secondary Amine Tertiary Amine ]
fragmentation
energies in MS/MS.
Metabolite is more
LogP (Calc) ~5.2 ~5.6 polar; elutes earlier on
Reverse Phase (C18).
The secondary amine
) ) is more basic; affects
pKa ~8.9 (Amine) ~7.1 (Amine) o )
pH selection in mobile
phase.
Critical for toxicity
] Precursor to toxic Precursor to monitoring
Metabolic Fate o o o
TBF-A Desmethylterbinafine (idiosyncratic liver
injury).

Visualizing the Metabolic Pathway

Understanding the formation and downstream toxicity of this metabolite is crucial for
justification in safety studies.
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Pathway Significance

TBF-A formation is linked to
idiosyncratic hepatotoxicity.
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Figure 1: Metabolic cascade of Terbinafine showing the central role of Desmethylterbinafine
as a precursor to the reactive TBF-A metabolite.[3][4][5][6]

Analytical Performance Comparison

When characterizing a reference standard, "performance” is defined by its ability to provide
accurate quantitation without interference. Below is a direct comparison of the
Desmethylterbinafine standard against the Parent and Deuterated alternatives in an LC-
MS/MS environment.

A. Chromatographic Selectivity (Reverse Phase C18)[11]

o Desmethylterbinafine: Due to the loss of the methyl group and the exposed secondary
amine, it is significantly more polar.

o Performance Insight: On a standard C18 column (e.g., BEH C18) with a Formic
Acid/Ammonium Formate gradient, Desmethylterbinafine typically elutes 0.5 — 1.5 minutes
earlier than Terbinafine.

o Risk: If the gradient is too steep, it may co-elute with early matrix suppressors
(phospholipids), causing ion suppression.

B. Mass Spectrometry (MS/MS) Response

e lonization (ESI+): Both compounds form [M+H]* ions. However, the secondary amine of the
metabolite often yields a lower ionization efficiency compared to the tertiary amine of the
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parent, requiring higher gain settings or concentration for equivalent signal-to-noise (S/N)
ratios.

e Fragmentation:
o Terbinafine: m/z 292.2 — 141.1 (Naphthyl methyl cation).
o Desmethylterbinafine: m/z 278.3 —» 141.1 (Common fragment).

o Cross-Talk Warning: Because they share the same daughter ion (141.1), chromatographic
separation is mandatory. If they co-elute, the parent's source-induced fragmentation (in-
source decay) can mimic the metabolite, leading to false positives.

Table 2: Comparative MS/IMS Parameters

Terbinafine

Desmethylterbinafi Desmethylterbinafi
Parameter (Interference/Paren
ne (Target) 9 ne-d7 (IS)
Precursor lon (m/z) 278.3 292.2 285.3
Product lon (m/z) 141.1 (Quant) 141.1 (Quant) 148.1 (Quant)
Cone Voltage ~30-40 V ~30-40 V ~30-40 V
Collision Energy ~20-25 eV ~20-25 eV ~20-25 eV
. ] 0.85 (Relative to 0.85 (Co-elutes with
Retention Time (Rel) 1.00
Parent) Target)

Protocol: Characterization & Validation Workflow

To utilize Desmethylterbinafine as a Certified Reference Material (CRM) or Primary Standard,
it must undergo a rigorous characterization process.[7] This protocol ensures the standard is
suitable for regulatory submissions (FDA/EMA).

Step 1: Structural Confirmation (ldentity)

e 1H-NMR (Proton NMR): Verify the absence of the N-methyl singlet peak (usually around &
2.2 ppm in Terbinafine) to confirm demethylation.
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 HRMS (High-Res Mass Spec): Confirm exact mass (277.1830 Da) with <5 ppm error to rule
out isobaric impurities.

Step 2: Purity Assessment (HPLC-UV/DAD)

o Objective: Quantify organic impurities (synthetic byproducts).
e Method: Gradient HPLC on C18.
e Detection: UV at 224 nm and 283 nm (Naphthalene absorption max).

o Acceptance Criteria: Chromatographic purity > 98.0%.

Step 3: Residual Solvent & Water Content

e TGA (Thermogravimetric Analysis): Determine volatiles/solvents.
o Karl Fischer (KF): Measure water content (hygroscopicity is common in amine salts).

o Calculation:Assay (%) = (100% - %Impurity - %Water - %Solvents).

Workflow Visualization

This self-validating system ensures that the "Potency" value used in your calculations is
accurate.
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Figure 2: Step-by-step characterization workflow to establish the "As-Is" potency of the
reference standard.

Experimental Method: LC-MS/MS Quantification

Objective: Quantify Desmethylterbinafine in human plasma. Standard: Desmethylterbinafine
HCI (characterized above). Internal Standard: Desmethylterbinafine-d7 (Preferred) or
Terbinafine-d7.

Method Parameters
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e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 pm).
¢ Mobile Phase A: 0.1% Formic Acid in Water (Proton source).
e Mobile Phase B: Acetonitrile (Organic modifier).

e Gradient:

[e]

0.0 min: 15% B

3.0 min: 90% B

(¢]

3.5 min: 90% B

[¢]

[¢]

3.6 min: 15% B (Re-equilibration)

¢ Flow Rate: 0.4 mL/min.

Stability Note

Desmethylterbinafine is stable in plasma for at least 24 hours at room temperature and 3
freeze-thaw cycles. However, stock solutions in methanol should be stored at -20°C. Unlike the
aldehyde metabolite (TBF-A), Desmethylterbinafine does not require derivatization for
stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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